Cas no 1420870-54-7 ((2-Chloropyridin-3-yl)(3-(hydroxymethyl)pyrrolidin-1-yl)methanone)

• Product Name: (2-Chloropyridin-3-yl)(3-(hydroxymethyl)pyrrolidin-1-yl)methanone
• CAS No: 1420870-54-7
• MF: C₁₁H₁₃ClN₂O₂
• MW: 240.686121702194
• CID: 2164470
• Update Time: 2025-10-29

(2-Chloropyridin-3-yl)(3-(hydroxymethyl)pyrrolidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (2-Chloropyridin-3-yl)(3-(hydroxymethyl)pyrrolidin-1-yl)methanone

• Inchi： 1S/C11H13ClN2O2/c12-10-9(2-1-4-13-10)11(16)14-5-3-8(6-14)7-15/h1-2,4,8,15H,3,5-7H2
• InChI Key： AKUYLTDTBSKYFA-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(N1CCC(CO)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• Topological Polar Surface Area: 53.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on (2-Chloropyridin-3-yl)(3-(hydroxymethyl)pyrrolidin-1-yl)methanone

Comprehensive Guide to (2-Chloropyridin-3-yl)(3-(hydroxymethyl)pyrrolidin-1-yl)methanone (CAS No. 1420870-54-7)

(2-Chloropyridin-3-yl)(3-(hydroxymethyl)pyrrolidin-1-yl)methanone (CAS No. 1420870-54-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chloropyridine and hydroxymethylpyrrolidine moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, C₁₁H₁₁ClN₂O₂, offers a balance of reactivity and stability, making it valuable for applications in drug discovery and material science.

The growing interest in heterocyclic compounds like (2-Chloropyridin-3-yl)(3-(hydroxymethyl)pyrrolidin-1-yl)methanone stems from their role in addressing modern challenges in medicinal chemistry. Researchers are increasingly exploring its potential in designing kinase inhibitors and antiviral agents, particularly in the context of emerging infectious diseases. The compound's chloropyridine group is known to enhance binding affinity to biological targets, while the hydroxymethylpyrrolidine moiety contributes to improved solubility and pharmacokinetic properties.

In the pharmaceutical industry, CAS 1420870-54-7 has shown promise as a building block for small molecule therapeutics. Recent studies highlight its utility in developing treatments for neurological disorders and inflammatory conditions. The compound's ability to modulate specific enzyme activity makes it a candidate for targeted drug delivery systems, a hot topic in precision medicine. Furthermore, its structural features align with current trends in fragment-based drug design, where researchers seek to optimize molecular interactions with biological targets.

The agrochemical sector has also recognized the value of (2-Chloropyridin-3-yl)(3-(hydroxymethyl)pyrrolidin-1-yl)methanone. Its derivatives are being investigated as potential crop protection agents with improved environmental profiles. The compound's chloropyridine core is particularly relevant in developing next-generation pesticides that address resistance issues while minimizing ecological impact. This application aligns with the global push for sustainable agriculture solutions, a major focus area in current research.

From a synthetic chemistry perspective, CAS 1420870-54-7 presents interesting challenges and opportunities. The presence of both chloro and hydroxymethyl functional groups allows for diverse chemical transformations, enabling the creation of various derivatives. Recent advancements in catalysis and green chemistry have improved the efficiency of synthesizing this compound, addressing common questions about scalable production methods. These developments are particularly relevant to researchers searching for information on cost-effective synthesis routes and process optimization.

The physicochemical properties of (2-Chloropyridin-3-yl)(3-(hydroxymethyl)pyrrolidin-1-yl)methanone contribute to its widespread utility. With a molecular weight of 238.67 g/mol, the compound exhibits moderate polarity, making it suitable for various formulation approaches. Its stability under standard conditions and predictable reactivity pattern are frequently cited advantages in medicinal chemistry literature. These characteristics answer common queries about compound handling and storage requirements, important considerations for laboratory professionals.

Quality control and analytical characterization of CAS 1420870-54-7 represent another area of significant interest. Modern techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify the compound's purity and structural integrity. These analytical methods address frequent search queries regarding compound identification and purity assessment, providing valuable information for quality assurance professionals in the chemical and pharmaceutical industries.

The commercial availability of (2-Chloropyridin-3-yl)(3-(hydroxymethyl)pyrrolidin-1-yl)methanone has expanded in recent years, reflecting growing demand from research institutions and industrial laboratories. Suppliers typically offer the compound in various quantities, from milligram-scale for initial screening to kilogram quantities for process development. This availability responds to common searches about compound sourcing and bulk purchasing options, facilitating access for researchers worldwide.

Looking ahead, the future applications of CAS 1420870-54-7 appear promising. Ongoing research explores its potential in bioconjugation chemistry and proteolysis targeting chimeras (PROTACs), cutting-edge areas in drug development. The compound's structural versatility positions it well for these innovative approaches, which are currently among the most searched topics in pharmaceutical research. Additionally, its potential in material science applications, particularly in the development of functional polymers, represents an emerging area of interest.

For researchers working with (2-Chloropyridin-3-yl)(3-(hydroxymethyl)pyrrolidin-1-yl)methanone, proper safety considerations remain paramount. While not classified as hazardous under standard conditions, appropriate laboratory practices should be followed when handling the compound. This information addresses frequent queries about compound safety and handling precautions, ensuring responsible use in research settings.

The scientific literature surrounding CAS 1420870-54-7 continues to grow, with new publications regularly appearing in peer-reviewed journals. Recent studies have focused on its structure-activity relationships and potential as a scaffold for multi-target drugs. These developments respond to the increasing interest in polypharmacology approaches, a trending topic in modern drug discovery that frequently appears in academic search queries.